Cas no 2361638-91-5 (1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one)

• Product Name: 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one
• CAS No: 2361638-91-5
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 5681517
• PubChem ID: 139017820
• Update Time: 2025-10-18

1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3253678934
• EN300-26603046
• 1-[2-(Trifluoromethyl)-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl]prop-2-en-1-one
• 2361638-91-5
• 1-[2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl]prop-2-en-1-one
• 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one

• Inchi： 1S/C10H10F3N3O/c1-2-9(17)16-4-3-15-5-7(10(11,12)13)14-8(15)6-16/h2,5H,1,3-4,6H2
• InChI Key： ZTNRCTUOBNORNY-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C(CN(C(C=C)=O)CC2)=N1)(F)F

Computed Properties

• Exact Mass: 245.07759644g/mol
• Monoisotopic Mass: 245.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one

Introduction to 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one (CAS No. 2361638-91-5)

The compound 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one, identified by its CAS number 2361638-91-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused imidazo[1,2-a]pyrazine core adorned with a trifluoromethyl substituent and an α,β-unsaturated carbonyl group, has garnered considerable attention due to its structural complexity and potential pharmacological applications.

Structurally speaking, the presence of the trifluoromethyl group at the 1-position of the imidazo[1,2-a]pyrazine scaffold is a key feature that influences its electronic properties and metabolic stability. The trifluoromethyl moiety is known to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility, making it a valuable component in drug design. Additionally, the prop-2-en-1-one (chalcone) moiety introduces a reactive α,β-unsaturated ketone system, which is often exploited in medicinal chemistry for its ability to engage with biological targets such as enzymes and receptors.

Recent research in the field of heterocyclic chemistry has highlighted the importance of imidazo[1,2-a]pyrazine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one suggests that it may interact with multiple targets within biological systems, making it a promising candidate for further investigation.

In the context of drug discovery, the synthesis and characterization of this compound have been facilitated by advances in organic synthesis techniques. The introduction of fluorine atoms into pharmaceutical molecules is a well-established strategy to modulate their pharmacokinetic profiles. The trifluoromethyl group in this compound not only improves its binding affinity but also contributes to its resistance against enzymatic degradation. This characteristic is particularly advantageous in designing long-lasting therapeutic agents that require fewer dosages.

The α,β-unsaturated carbonyl group in the propenone moiety serves as a versatile pharmacophore that can participate in various types of interactions with biological targets. This functionality allows the compound to engage with both hydrophobic and polar regions of proteins or nucleic acids, potentially enhancing its therapeutic efficacy. Moreover, the conjugation between the imidazo[1,2-a]pyrazine ring and the chalcone unit creates a rigid structure that may improve binding specificity.

Current studies in medicinal chemistry have demonstrated that heterocyclic compounds derived from imidazo[1,2-a]pyrazine are effective in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. For instance, derivatives of this scaffold have shown promise in targeting Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are critical regulators of cell proliferation and differentiation. The structural features of 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one align well with these mechanisms of action.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include cyclization reactions to form the imidazo[1,2-a]pyrazine core followed by functionalization at the 1-position with a trifluoromethyl group. The introduction of the propenone moiety is typically achieved through condensation reactions between appropriate precursors under controlled conditions. These synthetic strategies highlight the interdisciplinary nature of medicinal chemistry, where organic synthesis plays a pivotal role in generating novel molecular entities.

Electrochemical studies on related imidazo[1,2-a]pyrazine derivatives have provided insights into their redox properties and potential applications as bioelectronic probes. The presence of electron-withdrawing groups such as the trifluoromethyl substituent can influence the electrochemical behavior of these compounds by altering their energy levels and reactivity. Such findings are valuable for developing new methodologies in bioelectrochemistry and understanding how these molecules interact with biological systems at a molecular level.

The pharmacological evaluation of 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazin-7-ylprop-2-en-1-one has revealed several interesting properties that warrant further exploration. Preclinical studies indicate that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally，it demonstrates anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in vitro.

The potential therapeutic applications of this compound extend beyond oncology and inflammation research。 Its structural motif suggests that it may also interact with other biological targets such as G protein-coupled receptors (GPCRs) or ion channels，which are implicated in various diseases including neurodegenerative disorders。 Further investigation into its receptor binding profiles could uncover new therapeutic avenues for conditions like Alzheimer's disease or chronic pain syndromes。

Computational modeling has been instrumental in predicting how 1-(trifluoromethyl)-5H，6H，7H，8H-imidazo[ 12a ] - pyrazin - 7 - ylprop - 21 en - 11 one might interact with biological targets based on its three-dimensional structure。 Molecular docking studies have identified potential binding sites on proteins such as kinases or transcription factors where this compound could exert its effects。 These virtual screening approaches complement experimental efforts by providing rapid assessments of drug-like properties before costly wet-lab synthesis。

The role played by computational chemistry cannot be overstated when designing novel therapeutics like our target molecule。 Advanced algorithms allow researchers to optimize lead structures based on multiple criteria including potency、 selectivity、 solubility，and metabolic stability。 By integrating experimental data with computational predictions， scientists can accelerate hit-to-drug conversion pipelines significantly。

The development pipeline for translating preclinical findings into clinical applications requires careful consideration of synthetic scalability、 formulation challenges，and regulatory requirements。 While initial studies suggest promising activity for 2361638 - 91 - 5, further optimization may be necessary to enhance bioavailability or reduce potential side effects。 Collaborative efforts between synthetic chemists、 biologists，and clinicians will be essential to bring this compound closer to patient use。

Future directions for research on this molecule include exploring derivatization strategies to improve pharmacokinetic profiles while maintaining or enhancing biological activity。 For example， introducing additional fluorinated substituents at strategic positions could further modulate lipophilicity without compromising target interactions。 Alternatively， modifications to the chalcone moiety might enable selective engagement with different biological pathways。

The broader significance of compounds like 2361638 - 91 - 5 lies not only in their individual therapeutic potential but also as tools for understanding fundamental mechanisms underlying human disease。 By studying how these molecules interact with biological systems at atomic resolution， researchers can gain insights into disease pathogenesis that inform next-generation drug development strategies。